Cas no 13183-67-0 (Butane-1,1,1,4,4,4-d6(7CI,8CI,9CI))

• Product name: Butane-1,1,1,4,4,4-d6(7CI,8CI,9CI)
• CAS No: 13183-67-0
• MF: C₄H₁₀
• MW: 64.1591715812683
• CID: 98643
• PubChem ID: 16213390

Butane-1,1,1,4,4,4-d6(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Butane-1,1,1,4,4,4-d6(7CI,8CI,9CI)
• 1,1,1,4,4,4-Hexadeuterio-butan
• 1,1,1,4,4,4-hexadeuterio-butane
• 488305_ALDRICH
• AK-57719
• Butan-1,1,1,4,4,4-d(6)
• Butane-1,1,1,4,4,4-d6
• n-butane-1,1,1,4,4,4-d6
• n-Butane-d6
• THENOTHIOLASODIUM
• n-Butane-1,1,1,4,4,4-D6 (gas)
• BUTANE-1,1,1,4,4,4-D6, 98 ATOM % D
• J-006064
• DTXSID50583919
• 13183-67-0
• (1,1,1,4,4,4-~2~H_6_)Butane
• 1,1,1,4,4,4-hexadeuteriobutane
• AKOS022180691
• Butane-1,1,1,4,4,4-d6 (7CI,8CI,9CI)

• Inchi： InChI=1S/C4H10/c1-3-4-2/h3-4H2,1-2H3/i1D3,2D3
• InChI Key： IJDNQMDRQITEOD-WFGJKAKNSA-N
• SMILES： [2H]C(CCC([2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 64.115910795g/mol
• Monoisotopic Mass: 64.115910795g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 2.11 (vs air)
• Melting Point: −138 °C(lit.)
• Boiling Point: −0.5 °C(lit.)
• Refractive Index: 1.354
• Solubility: Not available
• Vapor Pressure: 51.6 psi ( 37.7 °C)

Butane-1,1,1,4,4,4-d6(7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1011 2.1
• WGK Germany：3
• Hazard Category Code： 11-36/37-12
• Safety Instruction： 16-26-33-38
• Hazardous Material Identification：
• Risk Phrases：11-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes